Cas no 128557-02-8 (Naphthalene, 4-bromo-1,2-dihydro-7-methoxy-)
128557-02-8 structure
Product Name:Naphthalene, 4-bromo-1,2-dihydro-7-methoxy-
CAS No:128557-02-8
MF:C11H11BrO
MW:239.108442544937
CID:1226445
PubChem ID:11160775
Update Time:2025-04-20
Naphthalene, 4-bromo-1,2-dihydro-7-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene, 4-bromo-1,2-dihydro-7-methoxy-
- SCHEMBL6552114
- 128557-02-8
- 4-bromo-7-methoxy-1,2-dihydronaphthalene
- PGDQTKLZUWZJNR-UHFFFAOYSA-N
- AT31039
-
- Inchi： 1S/C11H11BrO/c1-13-9-5-6-10-8(7-9)3-2-4-11(10)12/h4-7H,2-3H2,1H3
- InChI Key： PGDQTKLZUWZJNR-UHFFFAOYSA-N
- SMILES： BrC1=CCCC2C=C(C=CC=21)OC
Computed Properties
- Exact Mass: 237.99933
- Monoisotopic Mass: 237.99933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Naphthalene, 4-bromo-1,2-dihydro-7-methoxy- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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